beta-Lactose

Specification

• Description: Lactose is a white hard crystalline powder. (NTP, 1992); Beta-lactose is the beta-anomer of lactose.; A disaccharide of glucose and galactose in human and cow milk. It is used in pharmacy for tablets, in medicine as a nutrient, and in industry.; beta-Lactose contains a Lactosylceramide motif and is often attached to a Cer aglycon.; beta-Lactose is a natural product found in Hypericum perforatum with data available.; A disaccharide of GLUCOSE and GALACTOSE in human and cow milk. It is used in pharmacy for tablets, in medicine as a nutrient, and in industry.
• CAS No.: 5965-66-2
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• IUPAC Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
• Standard InChI Key: GUBGYTABKSRVRQ-DCSYEGIMSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Boiling Point: Decomposes (NIOSH, 2024); decomposes; Decomposes
• Colorform: White, hard, crystalline mass of white powder
• Melting Point: 433 °F (NTP, 1992); 201-202 °C; Decomposes at 203.5 °C; White powder; MP: 222.8 °C; very soluble in water; slightly soluble in ethanol; insoluble in ethyl ether, chloroform /alpha-Lactose/